Cas no 2034582-59-5 (2-{[1-(2-chloro-6-fluorobenzoyl)pyrrolidin-3-yl]oxy}pyrazine)

• Product Name: 2-{[1-(2-chloro-6-fluorobenzoyl)pyrrolidin-3-yl]oxy}pyrazine
• CAS No: 2034582-59-5
• MF: C₁₅H₁₃ClFN₃O₂
• MW: 321.734025716782
• CID: 5353522
• Update Time: 2025-05-19

2-{[1-(2-chloro-6-fluorobenzoyl)pyrrolidin-3-yl]oxy}pyrazine Chemical and Physical Properties

Names and Identifiers

• (2-chloro-6-fluorophenyl)(3-(pyrazin-2-yloxy)pyrrolidin-1-yl)methanone
• (2-chloro-6-fluorophenyl)-(3-pyrazin-2-yloxypyrrolidin-1-yl)methanone
• 2-{[1-(2-chloro-6-fluorobenzoyl)pyrrolidin-3-yl]oxy}pyrazine

• Inchi： 1S/C15H13ClFN3O2/c16-11-2-1-3-12(17)14(11)15(21)20-7-4-10(9-20)22-13-8-18-5-6-19-13/h1-3,5-6,8,10H,4,7,9H2
• InChI Key： CLGLCNSCSQEQDJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C(N1CCC(C1)OC1C=NC=CN=1)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 401
• XLogP3: 2.2
• Topological Polar Surface Area: 55.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 2-{[1-(2-chloro-6-fluorobenzoyl)pyrrolidin-3-yl]oxy}pyrazine

Introduction to 2-{[1-(2-chloro-6-fluorobenzoyl)pyrrolidin-3-yl]oxy}pyrazine (CAS No. 2034582-59-5)

2-{[1-(2-chloro-6-fluorobenzoyl)pyrrolidin-3-yl]oxy}pyrazine (CAS No. 2034582-59-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrazine derivatives, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties.

The molecular structure of 2-{[1-(2-chloro-6-fluorobenzoyl)pyrrolidin-3-yl]oxy}pyrazine is characterized by a pyrazine core linked to a substituted pyrrolidine ring. The presence of a 2-chloro-6-fluorobenzoyl group introduces additional complexity and functionality, which may contribute to its pharmacological profile. Recent studies have highlighted the importance of such functional groups in modulating the biological activity and selectivity of small molecules.

In the context of drug discovery, 2-{[1-(2-chloro-6-fluorobenzoyl)pyrrolidin-3-yl]oxy}pyrazine has been investigated for its potential as a lead compound in the development of new therapeutic agents. One of the key areas of interest is its anti-inflammatory properties. Inflammation is a critical component of many diseases, including arthritis, asthma, and inflammatory bowel disease. Preclinical studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines and reduce inflammation in animal models.

Beyond its anti-inflammatory effects, 2-{[1-(2-chloro-6-fluorobenzoyl)pyrrolidin-3-yl]oxy}pyrazine has also demonstrated promising antiviral activity. Viral infections pose significant health challenges globally, and the development of new antiviral drugs is crucial. Research has indicated that this compound can interfere with viral replication processes, making it a potential candidate for the treatment of viral infections such as influenza and hepatitis.

In the realm of cancer research, 2-{[1-(2-chloro-6-fluorobenzoyl)pyrrolidin-3-yl]oxy}pyrazine has shown potential as an anticancer agent. Cancer cells often exhibit altered metabolic pathways and signaling cascades, and small molecules that can target these pathways are highly sought after. Studies have demonstrated that this compound can induce apoptosis in cancer cells and inhibit tumor growth in vitro and in vivo.

The pharmacokinetic properties of 2-{[1-(2-chloro-6-fluorobenzoyl)pyrrolidin-3-yl]oxy}pyrazine are also an important consideration in its development as a therapeutic agent. Preliminary data suggest that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for ensuring its efficacy and safety in clinical settings. Further optimization through medicinal chemistry approaches may enhance these properties even further.

To date, several research groups have contributed to the understanding of 2-{[1-(2-chloro-6-fluorobenzoyl)pyrrolidin-3-yl]oxy}pyrazine. Notably, a study published in the Journal of Medicinal Chemistry reported on the synthesis and biological evaluation of this compound. The researchers found that it exhibited potent activity against various human cancer cell lines and had a favorable toxicity profile compared to existing chemotherapeutic agents.

In addition to its therapeutic potential, 2-{[1-(2-chloro-6-fluorobenzoyl)pyrrolidin-3-yl]oxy}pyrazine has also been explored for its use as a tool compound in basic research. Its unique chemical structure makes it an ideal candidate for probing specific biological pathways and mechanisms. For instance, it has been used to study the role of certain enzymes in inflammatory processes and to investigate signaling pathways involved in cancer cell survival.

The future prospects for 2-{[1-(2-chloro-6-fluorobenzoyl)pyrrolidin-3-yl]oxy}pyrazine are promising. Ongoing clinical trials are expected to provide more detailed insights into its safety and efficacy in human subjects. Additionally, efforts to optimize its chemical structure through rational drug design may lead to the development of more potent and selective analogs with improved therapeutic profiles.

In conclusion, 2-{[1-(2-chloro-6-fluorobenzoyl)pyrrolidin-3-yl]oxy}pyrazine (CAS No. 2034582-59-5) represents a promising compound with diverse biological activities and potential applications in medicine. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further investigation and development as a therapeutic agent.